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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic anhydride

Cat. No.: B1297667

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 3,4-
Dichlorobenzoic anhydride (CAS No. 86866-14-0), a chemical intermediate of interest in
pharmaceutical and chemical synthesis. This document synthesizes available data from safety
data sheets (SDS) and public chemical databases to inform on its handling, storage, and
potential hazards. Due to a lack of extensive publicly available toxicological studies on this
specific compound, data for structurally related chemicals and standardized testing protocols
are referenced to provide a broader understanding of its potential risks.

Chemical and Physical Properties

A foundational aspect of chemical safety is understanding a substance's physical and chemical
properties. These characteristics influence its behavior under various conditions and are critical
for designing safe experimental and handling procedures. The available data for 3,4-
Dichlorobenzoic anhydride is summarized below.
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Property Value Source
Molecular Formula C14H6ClaOs3 PubChem[1]
Molecular Weight 364.0 g/mol PubChem[1]

(3,4-dichlorobenzoyl) 3,4-
IUPAC Name ] PubChem[1]
dichlorobenzoate

CAS Number 86866-14-0 PubChem[1]
Appearance Powder or liquid Amadis Chemical[2]
Purity 97% Amadis Chemical[2]

Hazard Identification and Classification

3,4-Dichlorobenzoic anhydride is classified as an irritant to the skin, eyes, and respiratory
tract according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).[1][3]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 N

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Signal Word: Warning
Pictogram:

e [rritant (Exclamation Mark)[1]

Toxicological Profile
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Comprehensive toxicological data for 3,4-Dichlorobenzoic anhydride, such as LD50 and
LC50 values, are not readily available in the public domain. The toxicological properties have
not been fully investigated.[3] To provide some context, data for the structurally related
compound, 2,4-Dichlorobenzoic acid, is presented below. It is crucial to note that this data may
not be directly extrapolated to 3,4-Dichlorobenzoic anhydride.

. Reference
Test Species Route Value
Compound
2,4-
LD50 (Lethal ] ]
Mouse Oral 830 mg/kg Dichlorobenzoic
Dose, 50%) "
aci

No data was found regarding the carcinogenicity, mutagenicity, or reproductive toxicity of 3,4-
Dichlorobenzoic anhydride.[4]

First Aid Measures

In case of exposure to 3,4-Dichlorobenzoic anhydride, the following first aid measures are
recommended][3]:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

Handling, Storage, and Personal Protection

Safe handling and storage are paramount to minimizing exposure risk.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH3290006&productDescription=34-DICHLROBENZOIC+ANHYDRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/139572
https://www.benchchem.com/product/b1297667?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH3290006&productDescription=34-DICHLROBENZOIC+ANHYDRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Handling:

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Use only outdoors or in a well-ventilated area.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash face, hands, and any exposed skin thoroughly after handling.[3]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
o Store locked up.[3]

Experimental Protocols for Hazard Assessment

While specific experimental reports for 3,4-Dichlorobenzoic anhydride were not found, this
section outlines the standard methodologies for assessing the types of hazards it is known to
present.

Skin Irritation Testing

The potential for a chemical to cause skin irritation is typically assessed using standardized
protocols, such as the OECD Test Guideline 404 for acute dermal irritation/corrosion.[5]

Methodology Overview (Based on OECD TG 404):
o Test Animal: The albino rabbit is the historical model.[6]

o Procedure: A small area of the animal's skin is shaved. The test substance (0.5 mL of liquid
or 0.5 g of solid or paste) is applied to a small square of gauze, which is then placed on the
shaved skin. The patch is covered with an occlusive dressing.[5]

o Observation: The dressing is removed after a set period (e.g., 4 hours), and the skin is
evaluated for erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48,
and 72 hours after patch removal).[5]
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e Scoring: The severity of the skin reaction is scored, and the substance is classified based on
these scores.

In Vitro Alternatives: To reduce animal testing, in vitro methods using reconstructed human
epidermis (RhE) models are now widely used (OECD TG 439).[5] These methods involve
applying the test chemical to the tissue model and assessing cell viability, typically through an
MTT assay.[7]

Respiratory Irritation Assessment

Assessing respiratory irritation often involves a combination of in vitro and in silico methods.

Methodology Overview:

In Vitro Models: Three-dimensional cell culture models that replicate regions of the human
respiratory tract (e.g., nasal or bronchial epithelial tissues) are used.[8]

o Exposure: These models are exposed to the test chemical, either as a vapor or an aerosol.

o Endpoint Measurement: The irritant potential is evaluated by measuring endpoints such as
cytotoxicity and the release of pro-inflammatory cytokines (e.g., IL-6, IL-8).[8]

« In Silico Modeling: Computational models, such as the Multi-Path Particle Dosimetry (MPPD)
model, can be used to simulate the deposition of the chemical in the respiratory tract to
estimate the delivered dose to different regions.[8]

Safety Workflow and Logic

The following diagrams illustrate the logical flow of information and actions related to chemical
safety assessment and response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 3,4-Dichlorobenzoic
Anhydride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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